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Compound of Interest

Compound Name: 4-Fluoro-3,5-dimethylaniline

Cat. No.: B133924 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the chemical properties, synthesis,

applications, and safety protocols for 4-Fluoro-3,5-dimethylaniline (CAS No. 1840-27-3). The

information is compiled to serve as a critical resource for professionals engaged in chemical

research and pharmaceutical development.

Core Chemical and Physical Properties
4-Fluoro-3,5-dimethylaniline, also known as 4-fluoro-3,5-xylidine, is an aromatic amine

featuring a fluorine atom and two methyl groups on the benzene ring.[1] Its unique structure

makes it a valuable intermediate and building block in the synthesis of complex organic

molecules, particularly fluoroaromatics.[2][3] The compound's physical state may be a liquid or

a solid, depending on the ambient temperature, as its melting point is close to room

temperature.[3][4]

Quantitative Data Summary
The key physical and chemical identifiers for 4-Fluoro-3,5-dimethylaniline are summarized in

the table below for easy reference and comparison.
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Property Value Source(s)

CAS Number 1840-27-3 [2][3][4][5][6]

Molecular Formula C₈H₁₀FN [3][4][5][6]

Molecular Weight 139.173 g/mol [3][4]

IUPAC Name 4-fluoro-3,5-dimethylaniline [3][4]

Melting Point 30°C to 32°C [3]

Solubility in Water
Sparingly soluble (0.71 g/L at

25°C)
[2][3]

Appearance Liquid or solid [1][4]

Purity Typically ≥97% [3][6]

InChI Key
IGNFILTZSIUWBS-

UHFFFAOYSA-N
[3][4]

Synthesis and Reactivity
Synthetic Protocols
4-Fluoro-3,5-dimethylaniline can be synthesized through various routes. One documented

method involves a multi-step reaction starting from 2,6-Dimethylfluorobenzene.[5]

Experimental Protocol: Two-Step Synthesis

Nitration: The starting material, 2,6-Dimethylfluorobenzene, undergoes nitration using nitric

acid (HNO₃).

Reduction: The resulting nitro-intermediate is then reduced to the amine using iron (Fe)

powder and aqueous ammonium chloride (NH₄Cl).[5]

This synthetic pathway provides a reliable method for producing 4-Fluoro-3,5-dimethylaniline
for laboratory and industrial use.
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2,6-Dimethylfluorobenzene Nitrated Intermediate

 Step 1: Nitration 
 (Reagent: HNO₃) 4-Fluoro-3,5-dimethylaniline

 Step 2: Reduction 
 (Reagents: Fe, aq. NH₄Cl) 

Click to download full resolution via product page

A simplified workflow for the synthesis of 4-Fluoro-3,5-dimethylaniline.

Chemical Reactivity and Applications
The primary application of 4-Fluoro-3,5-dimethylaniline is as a specialized organic building

block.[6] It is particularly useful in the synthesis of novel fluoroaromatics, where the fluorine

atom can significantly alter the biological and chemical properties of the target molecule.[2][3]

Its role as an intermediate is critical in developing new pharmaceutical compounds and other

high-value specialty chemicals.

Spectral Data
Detailed spectral analyses are crucial for structure confirmation and purity assessment. For 4-
Fluoro-3,5-dimethylaniline, various spectral data sets are available through chemical

suppliers and databases.

¹H NMR: Proton Nuclear Magnetic Resonance spectra are available for structural

elucidation.[7]

¹³C NMR: Carbon-13 NMR data provides further structural detail.[7]

IR Spectroscopy: Infrared spectra help identify characteristic functional groups.[7]

Mass Spectrometry (MS): Mass spectra are used to confirm the molecular weight and

fragmentation pattern.[7]

Researchers can typically access these spectra from the supplier from which the chemical was

purchased or through comprehensive databases like ChemicalBook.[7]

Safety and Handling
Proper handling of 4-Fluoro-3,5-dimethylaniline is essential to ensure laboratory safety. The

compound is classified with the GHS07 pictogram, indicating that it is harmful and an irritant.[4]
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Hazard Statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Precautionary Measures:

Personal Protective Equipment (PPE): Always wear protective gloves, clothing, and eye/face

protection.[4]

Handling: Use only in a well-ventilated area. Wash hands thoroughly after handling. Avoid

eating, drinking, or smoking when using this product.[4]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container. Keep

away from oxidizing agents.[3]

In case of exposure, follow standard first-aid procedures and seek medical advice if necessary.

[4]

4-Fluoro-3,5-dimethylaniline

Data & Applications

Core Compound Properties

Chemical Identity
- CAS: 1840-27-3

- Formula: C₈H₁₀FN

Physical Properties
- M.P.: 30-32°C

- Solubility: 0.71 g/L

Safety Information
- GHS07 (Irritant)

- Harmful if swallowed

Key Applications
- Synthesis of Fluoroaromatics

- Organic Building Block

Spectral Data
- ¹H NMR

- ¹³C NMR, IR, MS
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Logical relationships of 4-Fluoro-3,5-dimethylaniline's core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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